Cas no 1248419-79-5 (N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine)

• Product Name: N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine
• CAS No: 1248419-79-5
• MF: C₁₁H₁₉ClN₄
• MW: 242.748360872269
• CID: 5048157
• Update Time: 2025-05-20

N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(6-chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine
• N-(6-chloropyrimidin-4-yl)-N',N'-diethylpropane-1,3-diamine
• N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine

• Inchi： 1S/C11H19ClN4/c1-3-16(4-2)7-5-6-13-11-8-10(12)14-9-15-11/h8-9H,3-7H2,1-2H3,(H,13,14,15)
• InChI Key： NBASMPMJXROUFF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• XLogP3: 2.6
• Topological Polar Surface Area: 41

Additional information on N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine

N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine

N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine is a compound with the CAS number 1248419-79-5, which has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, combining a pyrimidine ring with a diamine functional group, making it a versatile building block for various applications. The molecule's structure allows for multiple reaction pathways, enabling its use in the synthesis of advanced materials, pharmaceuticals, and functional polymers.

The core of this compound lies in its 6-chloropyrimidin-4-yl moiety, which is a heterocyclic aromatic ring containing nitrogen atoms. This moiety is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules. The diethylpropane-1,3-diamine portion of the molecule introduces additional functionality, such as increased solubility and the ability to form hydrogen bonds, which are critical for many chemical reactions and biological interactions.

Recent studies have highlighted the potential of N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine in drug discovery. Researchers have explored its role as a precursor for bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. For instance, its ability to act as a scaffold for ligand design has been leveraged to create molecules that can modulate enzyme activity or bind to specific receptors with high affinity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes has made it a candidate for use in catalysis and the development of new materials with tailored properties. For example, recent research has demonstrated its utility in creating metal-organic frameworks (MOFs) with enhanced porosity and stability, which could find applications in gas storage and separation technologies.

The synthesis of N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the diamine group. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, there is growing interest in understanding the sustainability of this compound's synthesis and application. Researchers are exploring greener chemistry approaches to reduce waste and energy consumption during its production. Additionally, studies are being conducted to assess its biodegradability and potential impact on ecosystems, ensuring that its use aligns with global sustainability goals.

In conclusion, N1-(6-Chloropyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine (CAS No: 1248419-79-5) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As advancements in synthetic methods and material characterization continue to evolve, this compound is expected to play an even more significant role in driving innovation across these fields.